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Thromboxane B3 Thromboxane B3 Thromboxane B3 is a member of the class of thromboxanes B that is (5Z,13E,17Z)-thromboxa-5,13,17-trien-1-oic acid substituted by hydroxy groups at positions 9, 11 and 15. It has a role as a mouse metabolite and a human metabolite.
Thromboxane B3 is a natural product found in Homo sapiens with data available.
Brand Name: Vulcanchem
CAS No.: 71953-80-5
VCID: VC21232879
InChI: InChI=1S/C20H32O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h3-4,6-7,12-13,15-18,20-22,25H,2,5,8-11,14H2,1H3,(H,23,24)/b6-3+,7-4+,13-12+
SMILES: CCC=CCC(C=CC1C(C(CC(O1)O)O)CC=CCCCC(=O)O)O
Molecular Formula: C20H32O6
Molecular Weight: 368.5 g/mol

Thromboxane B3

CAS No.: 71953-80-5

Cat. No.: VC21232879

Molecular Formula: C20H32O6

Molecular Weight: 368.5 g/mol

* For research use only. Not for human or veterinary use.

Thromboxane B3 - 71953-80-5

Specification

Description Thromboxane B3 is a member of the class of thromboxanes B that is (5Z,13E,17Z)-thromboxa-5,13,17-trien-1-oic acid substituted by hydroxy groups at positions 9, 11 and 15. It has a role as a mouse metabolite and a human metabolite.
Thromboxane B3 is a natural product found in Homo sapiens with data available.
CAS No. 71953-80-5
Molecular Formula C20H32O6
Molecular Weight 368.5 g/mol
IUPAC Name (E)-7-[4,6-dihydroxy-2-[(1E,5E)-3-hydroxyocta-1,5-dienyl]oxan-3-yl]hept-5-enoic acid
Standard InChI InChI=1S/C20H32O6/c1-2-3-6-9-15(21)12-13-18-16(17(22)14-20(25)26-18)10-7-4-5-8-11-19(23)24/h3-4,6-7,12-13,15-18,20-22,25H,2,5,8-11,14H2,1H3,(H,23,24)/b6-3+,7-4+,13-12+
Standard InChI Key OYPPJMLKAYYWHH-OHVJZDGFSA-N
Isomeric SMILES CC/C=C/CC(/C=C/C1C(C(CC(O1)O)O)C/C=C/CCCC(=O)O)O
SMILES CCC=CCC(C=CC1C(C(CC(O1)O)O)CC=CCCCC(=O)O)O
Canonical SMILES CCC=CCC(C=CC1C(C(CC(O1)O)O)CC=CCCCC(=O)O)O

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